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Compound of Interest

Compound Name: Aggreceride B

Cat. No.: B034674

For researchers and scientists in the field of drug development, particularly those focused on
thrombosis and hemostasis, the quest for novel antiplatelet agents is of paramount importance.
Aggreceride B, a known platelet aggregation inhibitor, presents a compelling subject for
investigation. This guide provides a detailed comparison of Aggreceride B with other relevant
compounds, supported by its confirmed molecular formula and weight, to aid in research and
development endeavors.

Molecular Profile of Aggreceride B

Aggreceride B has a confirmed molecular weight of 330.50 and a chemical formula of
C19H3804][1]. This glyceride compound has been identified as an inhibitor of platelet
aggregation, a critical process in the pathophysiology of cardiovascular diseases.

Comparative Analysis of Platelet Aggregation
Inhibitors

To provide a comprehensive overview for researchers, the following table compares
Aggreceride B with its structurally related compound, Aggreceride A.

Compound Molecular Formula Molecular Weight ( g/mol )
Aggreceride B C19H3804 330.50[1]
Aggreceride A C18H3604 316.5[2]
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Mechanism of Action and Experimental Protocols

Aggreceride B demonstrates inhibitory activity against platelet aggregation induced by various
agonists. While specific experimental data for Aggreceride B is not publicly detailed, a general
workflow for assessing platelet aggregation inhibition is described below. This protocol can
serve as a foundational methodology for comparative studies involving Aggreceride B and

other antiplatelet agents.

Experimental Workflow: In Vitro Platelet Aggregation
Assay

A typical experimental workflow to evaluate the efficacy of a platelet aggregation inhibitor like

Aggreceride B is outlined in the following diagram.
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Figure 1. A generalized workflow for in vitro platelet aggregation assays.

Signaling Pathways in Platelet Aggregation
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Understanding the underlying signaling pathways is crucial for developing targeted therapies.
The diagram below illustrates a simplified signaling cascade initiated by common platelet
agonists, which represents a potential target for inhibitors like Aggreceride B.
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Figure 2. A simplified signaling pathway of platelet aggregation and the potential inhibitory point
of Aggreceride B.

This comparative guide, grounded in the confirmed molecular characteristics of Aggreceride
B, provides a foundational resource for researchers. Further experimental validation following
the outlined protocols will be instrumental in elucidating the precise mechanism and therapeutic
potential of this and other novel antiplatelet compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
e 2. Aggreceride A| C18H3604 | CID 167795 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Unveiling Aggreceride B: A Comparative Analysis for
Platelet Aggregation Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b034674#confirming-the-molecular-weight-and-
formula-of-aggreceride-b]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b034674?utm_src=pdf-body
https://www.benchchem.com/product/b034674?utm_src=pdf-body-img
https://www.benchchem.com/product/b034674?utm_src=pdf-body
https://www.benchchem.com/product/b034674?utm_src=pdf-body
https://www.benchchem.com/product/b034674?utm_src=pdf-body
https://www.benchchem.com/product/b034674?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/aggreceride-b.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aggreceride-A
https://www.benchchem.com/product/b034674#confirming-the-molecular-weight-and-formula-of-aggreceride-b
https://www.benchchem.com/product/b034674#confirming-the-molecular-weight-and-formula-of-aggreceride-b
https://www.benchchem.com/product/b034674#confirming-the-molecular-weight-and-formula-of-aggreceride-b
https://www.benchchem.com/product/b034674#confirming-the-molecular-weight-and-formula-of-aggreceride-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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